N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenoxyacetamide
N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenoxyacetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0733721
InChI:
InChI=1S/C18H19NO3/c1-14(2)12-21-17-10-6-7-15(11-17)19-18(20)13-22-16-8-4-3-5-9-16/h3-11H,1,12-13H2,2H3,(H,19,20)
SMILES:
CC(=C)COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2
Molecular Formula:
C18H19NO3
Molecular Weight:
297.3 g/mol
N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenoxyacetamide
CAS No.:
Cat. No.: VC0733721
Molecular Formula: C18H19NO3
Molecular Weight: 297.3 g/mol
* For research use only. Not for human or veterinary use.
![N-{3-[(2-methylprop-2-en-1-yl)oxy]phenyl}-2-phenoxyacetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C18H19NO3 |
|---|---|
| Molecular Weight | 297.3 g/mol |
| IUPAC Name | N-[3-(2-methylprop-2-enoxy)phenyl]-2-phenoxyacetamide |
| Standard InChI | InChI=1S/C18H19NO3/c1-14(2)12-21-17-10-6-7-15(11-17)19-18(20)13-22-16-8-4-3-5-9-16/h3-11H,1,12-13H2,2H3,(H,19,20) |
| Standard InChI Key | ZGWBIBYTXWQLSY-UHFFFAOYSA-N |
| SMILES | CC(=C)COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2 |
| Canonical SMILES | CC(=C)COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator